Cas no 179694-33-8 (Benzonitrile,4-(2S)-2-oxiranyl-)

• Product Name: Benzonitrile,4-(2S)-2-oxiranyl-
• CAS No: 179694-33-8
• MF: C₉H₇NO
• MW: 145.157982110977
• CID: 135058
• PubChem ID: 12163515
• Update Time: 2025-07-24

Benzonitrile,4-(2S)-2-oxiranyl- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-(2S)-2-oxiranyl-
• 4-(2S)-2-oxiranylBenzonitrile
• Benzonitrile, 4-oxiranyl-, (S)-
• Benzonitrile,4-(2S)-oxiranyl- (9CI)
• (S)-4-(OXIRAN-2-YL)BENZONITRILE
• EN300-1867603
• SCHEMBL1225840
• 179694-33-8
• WLNIRLBZLAAEAQ-SECBINFHSA-N
• (S)-p-Cyanostyrene oxide
• AKOS017974675

• Inchi： 1S/C9H7NO/c10-5-7-1-3-8(4-2-7)9-6-11-9/h1-4,9H,6H2/t9-/m1/s1
• InChI Key： WLNIRLBZLAAEAQ-SECBINFHSA-N
• SMILES： O1C[C@@H]1C1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 145.05281
• Monoisotopic Mass: 145.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 36.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on Benzonitrile,4-(2S)-2-oxiranyl-

Benzonitrile,4-(2S)-2-oxiranyl- (CAS No. 179694-33-8): A Comprehensive Overview in Modern Chemical Biology and Medicine

The compound Benzonitrile,4-(2S)-2-oxiranyl- (CAS No. 179694-33-8) represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule, characterized by its unique structural features, has garnered significant attention in recent years due to its potential applications in drug development and biochemical research. The presence of a benzonitrile moiety combined with a (2S)-2-oxiranyl group imparts distinct reactivity and functionality, making it a valuable scaffold for designing novel therapeutic agents.

In the realm of chemical biology, the (2S)-2-oxiranyl group, also known as a trans-cis epoxide, is particularly noteworthy for its ability to undergo ring-opening reactions under various conditions. This property has been exploited in the synthesis of biologically active compounds, including protease inhibitors and anti-inflammatory agents. The chiral center at the (2S) configuration further enhances the compound's specificity, which is crucial for developing enantiomerically pure drugs that exhibit higher efficacy and reduced side effects.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of Benzonitrile,4-(2S)-2-oxiranyl-, paving the way for its incorporation into complex drug candidates. For instance, asymmetric epoxidation techniques have been refined to achieve high enantiomeric excess in the synthesis of this compound, ensuring its suitability for preclinical and clinical studies. The benzonitrile moiety also contributes to the molecule's solubility and bioavailability, factors that are critical for drug formulation and delivery.

The pharmacological potential of Benzonitrile,4-(2S)-2-oxiranyl- has been explored in several cutting-edge research projects. One notable area of interest is its role as a precursor in the development of small-molecule inhibitors targeting disease-causing enzymes. By leveraging the reactivity of the epoxide group, researchers have designed molecules that can selectively inhibit proteases involved in cancer progression and inflammatory diseases. Preliminary studies have shown promising results in cell-based assays, highlighting the compound's therapeutic promise.

Moreover, the structural versatility of Benzonitrile,4-(2S)-2-oxiranyl- has opened new avenues in medicinal chemistry. Chemists have utilized this scaffold to develop novel analogs with enhanced pharmacokinetic properties. For example, modifications at the benzonitrile ring have led to derivatives with improved metabolic stability and reduced toxicity. These findings underscore the importance of Benzonitrile,4-(2S)-2-oxiranyl- as a building block for next-generation pharmaceuticals.

The integration of computational chemistry and high-throughput screening has further accelerated the discovery process involving Benzonitrile,4-(2S)-2-oxiranyl-. Molecular modeling studies have helped elucidate its interaction with biological targets at an atomic level, providing insights into its mechanism of action. These computational approaches are complemented by experimental validations, ensuring a robust pipeline from hypothesis generation to drug candidate optimization.

In conclusion,Benzonitrile,4-(2S)-2-oxiranyl- (CAS No. 179694-33-8) stands as a testament to the innovative spirit of modern chemical biology and medicine. Its unique structural attributes and versatile reactivity make it a cornerstone in the development of novel therapeutics. As research continues to uncover new applications for this compound,Benzonitrile,4-(2S)-2-oxiranyl-* will undoubtedly play a pivotal role in addressing some of the most pressing challenges in human health.